molecular formula C6H9ClO2 B8679193 Propanoic acid, 3-chloro, 2-propenyl ester CAS No. 62886-12-8

Propanoic acid, 3-chloro, 2-propenyl ester

Cat. No.: B8679193
CAS No.: 62886-12-8
M. Wt: 148.59 g/mol
InChI Key: CTPKUPQTROHREC-UHFFFAOYSA-N
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Description

Propanoic acid, 3-chloro, 2-propenyl ester is a useful research compound. Its molecular formula is C6H9ClO2 and its molecular weight is 148.59 g/mol. The purity is usually 95%.
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Properties

CAS No.

62886-12-8

Molecular Formula

C6H9ClO2

Molecular Weight

148.59 g/mol

IUPAC Name

prop-2-enyl 3-chloropropanoate

InChI

InChI=1S/C6H9ClO2/c1-2-5-9-6(8)3-4-7/h2H,1,3-5H2

InChI Key

CTPKUPQTROHREC-UHFFFAOYSA-N

Canonical SMILES

C=CCOC(=O)CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

58.08 g (1.0 mol) of allyl alcohol were dissolved in 200 ml of toluene, and 190.46 g (1.5 mol) of 3-chloropropionyl chloride were added dropwise at 90° C. The reaction solution was refluxed for a further 1.5 hours. The organic phase was washed with 10% strength NaOH solution and twice with H2O, and the solvent was evaporated. The product was subsequently distilled at 74° C. and 20 mbar, giving 104.3 g of allyl 3-chloropropionate (71% of theory).
Quantity
58.08 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
190.46 g
Type
reactant
Reaction Step Two

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